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A comprehensive review of the experimental data and methodologies used to determine the

hardness of tungsten boride and tungsten carbide, two leading materials in the field of ultra-

hard substances.

In the quest for materials with exceptional hardness and wear resistance, tungsten boride and

tungsten carbide have emerged as prominent candidates, each exhibiting unique properties

rooted in their distinct crystal structures. This guide provides a comparative study of their

hardness, supported by experimental data, detailed testing protocols, and an exploration of the

factors influencing this critical mechanical property.

Quantitative Hardness Comparison
The hardness of tungsten borides and tungsten carbide is most commonly evaluated using

the Vickers hardness test, which measures a material's resistance to indentation. The data

presented below, collated from various experimental studies, highlights the superior hardness

of certain phases of tungsten boride.
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Material
Synthesis
Method

Vickers
Hardness (HV)

Applied Load
(N)

Reference

Tungsten

Carbide (94WC-

6Co)

Sintering
~22 GPa (~2243

HV)
2 [1]

Tungsten Boride

(WB)
Crystal Growth

~20 GPa (~2039

HV)
>3 [2]

Tungsten Boride

(WB₂)
Crystal Growth

~20 GPa (~2039

HV)
>3 [2]

Tungsten Boride

(WB₄)
Arc Melting

43.3 ± 2.9 GPa

(~4415 HV)
0.49 [3]

Tungsten Boride

(WB₄)
Arc Melting

28.1 ± 1.4 GPa

(~2865 HV)
4.9 [3]

Molybdenum-

doped Tungsten

Boride

(W₀.₉₇Mo₀.₀₃B₄)

Arc Melting
50.3 ± 3.2 GPa

(~5128 HV)
0.49 [4]

Factors Influencing Hardness
The hardness of both tungsten boride and tungsten carbide is not an intrinsic, singular value

but is significantly influenced by several factors, including the material's specific phase,

synthesis method, and microstructure.

Tungsten Boride
The hardness of tungsten boride varies considerably depending on the boron-to-tungsten

ratio. As the boron content increases, the complexity of the boron network within the crystal

structure also increases, leading to higher hardness. For instance, tungsten tetraboride (WB₄),

with its three-dimensional network of boron atoms, exhibits significantly higher hardness

compared to tungsten monoboride (WB) and tungsten diboride (WB₂).[2]
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The synthesis method also plays a crucial role. Arc melting is a common technique for

producing dense, phase-pure tungsten boride samples, which are essential for accurate

hardness measurements.[3][4] Furthermore, doping tungsten boride with other transition

metals, such as molybdenum, has been shown to enhance its hardness through solid solution

strengthening.[4]

Tungsten Carbide
For tungsten carbide, the two most significant factors influencing hardness are the grain size of

the tungsten carbide particles and the percentage of the cobalt (Co) binder used in the

cemented carbide composite.[5][6]

Grain Size: A smaller grain size generally leads to higher hardness.[6] Finer grains reduce

the mean free path for dislocation movement, thereby increasing the material's resistance to

deformation.

Cobalt Content: The cobalt binder provides toughness to the otherwise brittle tungsten

carbide. However, an increase in the cobalt content typically results in a decrease in

hardness.[5] Therefore, the composition of tungsten carbide composites is often a trade-off

between hardness and toughness, tailored for specific applications.

Experimental Protocols
The standardized method for determining the hardness of these advanced ceramics is the

Vickers hardness test, outlined in ASTM C1327.[7][8]

Sample Preparation
Synthesis: Tungsten boride samples are often synthesized via arc melting of pure tungsten

and boron powders.[3][9] Tungsten carbide samples are typically produced by sintering

tungsten carbide powder with a cobalt binder.[5]

Sectioning and Mounting: A representative section of the synthesized material is cut. For

ease of handling and polishing, the sample is often mounted in a polymer resin.

Grinding and Polishing: The surface of the sample must be meticulously prepared to be flat

and smooth. This is achieved through a series of grinding steps with progressively finer
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abrasive papers, followed by polishing with diamond suspensions to achieve a mirror-like

finish with a surface roughness of less than 0.1 µm.

Vickers Hardness Testing Procedure
Apparatus: A calibrated Vickers microhardness tester equipped with a diamond indenter in

the shape of a square-based pyramid with a face angle of 136° is used.[10][11]

Load Application: The indenter is brought into contact with the prepared sample surface. A

predetermined load (e.g., 0.49 N, 2 N, or 4.9 N) is applied smoothly and held for a

standardized dwell time, typically 15 seconds.

Indentation Measurement: After the load is removed, the two diagonals of the resulting

indentation are measured using a calibrated optical microscope integrated into the hardness

tester.[11]

Hardness Calculation: The Vickers hardness number (HV) is calculated by dividing the

applied load (in kilograms-force) by the surface area of the indentation (in square

millimeters). This value can then be converted to Gigapascals (GPa) for scientific

comparison.[10]

Data Reporting: The average of multiple indentations (e.g., 15 measurements) is typically

reported to ensure statistical reliability.[1]

Visualizing Methodologies and Relationships
The following diagrams illustrate the experimental workflow for hardness testing and the

relationship between material properties and hardness.
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Caption: Experimental workflow for hardness determination.
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Caption: Key factors influencing material hardness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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